1-Ethyl-4-(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-1-carbonyl)piperazine-2,3-dione

• IUPAC Name: 1-ethyl-4-[3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidine-1-carbonyl]piperazine-2,3-dione
• InChI: InChI=1S/C22H27N5O4/c1-3-25-11-12-27(21(29)20(25)28)22(30)26-10-6-8-16(14-26)13-18-23-19(24-31-18)17-9-5-4-7-15(17)2/h4-5,7,9,16H,3,6,8,10-14H2,1-2H3
• InChI Key: XUDCUMXUQUXIQX-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)C(=O)N2CCCC(C2)CC3=NC(=NO3)C4=CC=CC=C4C
• Molecular Formula: C22H27N5O4
• Molecular Weight: 425.5 g/mol

Description

1-Ethyl-4-(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-1-carbonyl)piperazine-2,3-dione is a useful research compound. Its molecular formula is C22H27N5O4 and its molecular weight is 425.489. The purity is usually 95%.
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Scientific Research Applications

5-HT2 Antagonist Activity

• Research conducted by Watanabe et al. (1992) focused on the synthesis and testing of bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives, which include compounds structurally similar to the query compound. These were tested for their 5-HT2 and alpha 1 receptor antagonist activity, with some compounds showing potent 5-HT2 antagonist activity and moderate alpha 1 receptor antagonism (Watanabe et al., 1992).

Antimicrobial and Antiurease Activities

• Başoğlu et al. (2013) synthesized ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates, which are structurally related to the query compound. These compounds were screened for their antimicrobial, antilipase, and antiurease activities, with some showing good to moderate antimicrobial activity against various microorganisms (Başoğlu et al., 2013).

Antibacterial Properties

• Khalid et al. (2016) worked on synthesizing N-substituted derivatives of a compound structurally similar to the query compound, examining their antibacterial properties. These compounds showed moderate to significant activity against Gram-negative and Gram-positive bacteria (Khalid et al., 2016).

Anticancer Potential

• Rehman et al. (2018) synthesized piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids to evaluate their anticancer potential. Some synthesized compounds showed promising results as anticancer agents, although further in vivo studies are required for therapeutic validation (Rehman et al., 2018).

Tuberculostatic Activity

• Foks et al. (2004) synthesized (4-phenylpiperazin-1-ylmethyl)-1,3,4-oxadiazole and (4-phenylpiperazin-1-ylmethyl)-1,2,4-triazole derivatives, related to the query compound, and tested their tuberculostatic activity. The minimum inhibiting concentrations (MIC) of these compounds were found to be between 25 - 100 mg/ml (Foks et al., 2004).